Cas no 21598-37-8 (Pyrazine, 2-chloro-3-(dichloromethyl)-)

• Product Name: Pyrazine, 2-chloro-3-(dichloromethyl)-
• CAS No: 21598-37-8
• MF: C₅H₃Cl₃N₂
• MW: 197.449717760086
• CID: 1402640
• PubChem ID: 13382643
• Update Time: 2025-04-20

Pyrazine, 2-chloro-3-(dichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-chloro-3-(dichloromethyl)-
• 2-chloro-3-(dichloromethyl)Pyrazine
• 21598-37-8
• DA-26670
• SCHEMBL5641820
• DTXSID50538924
• 2-dichloromethyl-3-chloropyrazine

• Inchi： 1S/C5H3Cl3N2/c6-4(7)3-5(8)10-2-1-9-3/h1-2,4H
• InChI Key： GJOBDDDTRPSCDJ-UHFFFAOYSA-N
• SMILES： ClC(C1C(=NC=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 195.93639
• Monoisotopic Mass: 195.936181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78